N-(3-fluorophenyl)-2-[1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H13F4N3OS/c19-13-4-2-5-14(10-13)24-16(26)11-27-17-23-7-8-25(17)15-6-1-3-12(9-15)18(20,21)22/h1-10H,11H2,(H,24,26)
• InChI Key: YEPGGHAHPUJLPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC(=CC=C3)F)C(F)(F)F
• Molecular Formula: C18H13F4N3OS
• Molecular Weight: 395.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an imidazole ring and a sulfanyl group. The presence of fluorine atoms suggests that it might have unique properties, as fluorine is highly electronegative and can significantly influence the chemical behavior of a molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an imidazole ring and fluorophenyl groups would likely contribute to its overall shape and properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The imidazole ring and sulfanyl group are both reactive and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could make it relatively stable and resistant to reactions.

Scientific Research Applications

Organocatalysis

Organocatalysis: is a rapidly growing field in organic chemistry where small organic molecules are used as catalysts. . It may activate substrates and stabilize developing charges in transition states, which is crucial for promoting organic transformations.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could also involve investigating its biological activity and potential uses in medicine or other fields.